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Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012

Essential Safety and Handling Guide for JNJ-
28330835

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
JNJ-28330835, a potent, non-steroidal selective androgen receptor modulator (SARM)
intended for research use only. Due to the absence of a specific Safety Data Sheet (SDS), this
document is based on best practices for handling potent research compounds with biological
activity. A thorough risk assessment should be conducted before commencing any work with
this compound.

Hazard Communication

JNJ-28330835 is a bioactive molecule designed to modulate the androgen receptor. While
specific toxicity data is not widely available, it should be handled as a potent compound with
the potential for pharmacological effects at low doses. All personnel must be trained on the
potential hazards and the procedures outlined in this guide.

Personal Protective Equipment (PPE)

The minimum required PPE for handling JNJ-28330835 is outlined below. The level of
protection should be escalated based on the specific procedures and the quantities being
handled.
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Activity

Required Personal
Protective Equipment (PPE)

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with safety glasses. -
Disposable solid-front lab coat
with tight-fitting cuffs. - Double
nitrile gloves. - Disposable

sleeves.

High risk of aerosolization and
inhalation of potent powder.
Full respiratory and skin
protection is critical to prevent

exposure.

Solution Preparation

- Chemical fume hood. -

Standard lab coat. - Safety
glasses with side shields or
chemical splash goggles. -

Single pair of nitrile gloves.

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -
Appropriate gloves for the

solvent and compound.

Focus on preventing skin and
eye contact during
administration. The specific
procedure will dictate the need

for additional containment.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

e Preparation:

o Designate a specific area for handling JNJ-28330835, preferably within a chemical fume

hood or other ventilated enclosure.

o Ensure the work area is clean and free of clutter.
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o Assemble all necessary equipment and materials, including a pre-calibrated scale,
spatulas, weighing paper, and appropriate solvents.

o Prepare a spill kit appropriate for the quantity of compound being handled.

e Personal Protective Equipment (PPE) Donning:

o Don PPE in the correct order: lab coat, inner gloves, respirator/safety glasses, and outer
gloves.

e Compound Handling:

o Weighing: Perform all weighing of solid JINJ-28330835 within a certified chemical fume
hood or a powder containment hood. Use anti-static weighing dishes to minimize
dispersal.

o Solution Preparation: Add solvent to the solid compound slowly to avoid splashing. Cap
vials and vortex or sonicate to ensure complete dissolution.

e Experimentation:

o Conduct all experimental procedures involving JNJ-28330835 within a designated and
appropriately ventilated area.

o Use disposable equipment whenever possible to minimize cross-contamination and
cleaning.

e Decontamination:

o Wipe down all surfaces and equipment that may have come into contact with the
compound using an appropriate deactivating solution (e.g., a mild bleach solution followed
by a water rinse, or as determined by a risk assessment).

o Dispose of all contaminated disposable materials as hazardous waste.

o Personal Protective Equipment (PPE) Doffing:
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o Remove PPE in the reverse order of donning, being careful to avoid self-contamination.
Remove outer gloves first, followed by the lab coat and inner gloves.

Disposal Plan

All waste generated from the handling of INJ-28330835 must be treated as hazardous waste.

» Solid Waste: Collect all contaminated solid waste, including weighing paper, pipette tips,
gloves, and disposable lab coats, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing JNJ-28330835 in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Sharps: Dispose of any contaminated needles or other sharps in a designated sharps
container.

¢ Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of INJ-28330835.
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Caption: Workflow for Safe Handling of INJ-28330835.
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 To cite this document: BenchChem. [Personal protective equipment for handling JNJ-
28330835]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673012#personal-protective-equipment-for-
handling-jnj-28330835]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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